4-chloro-N-(3-nitrophenyl)butanamide

• IUPAC Name: 4-chloro-N-(3-nitrophenyl)butanamide
• InChI: InChI=1S/C10H11ClN2O3/c11-6-2-5-10(14)12-8-3-1-4-9(7-8)13(15)16/h1,3-4,7H,2,5-6H2,(H,12,14)
• InChI Key: KNMIIQANYVGPTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CCCCl
• Molecular Formula: C10H11ClN2O3
• Molecular Weight: 242.66 g/mol

Description

4-chloro-N-(3-nitrophenyl)butanamide is a chemical compound with the molecular formula C10H11ClN2O3. It has a molecular weight of 242.66.

Molecular Structure Analysis

The InChI code for 4-chloro-N-(3-nitrophenyl)butanamide is 1S/C10H11ClN2O3/c11-6-2-5-10(14)12-8-3-1-4-9(7-8)13(15)16/h1,3-4,7H,2,5-6H2,(H,12,14). This indicates the molecular structure of the compound.

Scientific Research Applications

Chemical Behavior and Kinetics

• Chemical Behavior and Cyclization Rate Constants : A study demonstrated the chemical behavior of 4-chloro-N-phenylbutanamides, including 4-chloro-N-(4-nitrophenyl)butanamide, in aqueous sodium hydroxide solutions. These substances undergo ring closure to form 1-phenylpyrrolidin-2-ones, followed by hydrolysis to 4-amino-N-phenylbutanoates. The kinetic measurements of this process provided dissociation constants (pKa) and cyclization rate constants (kc) in water at 25°C, indicating variations depending on the substitution at the α-position of the butanamide skeleton (Sedlák et al., 2002).

Synthesis and Molecular Docking

• Synthesis and Evaluation as Tyrosinase and Melanin Inhibitors : Another research focused on the synthesis of different N-(substituted-phenyl)-4-{(4-[(E)-3-phenyl-2-propenyl]-1-piperazinyl}butanamides using 4-chloro-N-(substituted-phenyl)butanamides. The synthesized compounds exhibited biological activity as tyrosinase inhibitors, with some compounds demonstrating potential as depigmentation drugs with minimal side effects (Raza et al., 2019).

Vibrational Spectral Studies

• Structural Characterization : Vibrational spectral techniques were used to characterize related compounds, providing insights into their molecular structures and potential applications in various fields (Hu Chang-liang, 2013).

Anticancer Properties

• Evaluation of Anticancer Activities : Studies have been conducted to evaluate the in vitro cytotoxicity of certain derivatives against various human cancer cell lines, highlighting their potential in cancer therapy (Pandey et al., 2019).

Polymer Synthesis

• Polymer Synthesis : Research on the synthesis of poly(amide-ester)s derived from diphenol-amides, including N-(2,6-dichloro-4-nitrophenyl)-3,3-bis(4-hydroxyphenyl)-butanamide, has been conducted. These studies contribute to the understanding of polymer chemistry and materials science (Tagle et al., 1998).

Enzyme Inhibition

• Urease Inhibitory Potential : Research involving the synthesis of indole-based oxadiazole scaffolds with N-(substituted-phenyl)butamides, including 4-chloro-N-(substituted-phenyl)butanamides, demonstrated potent inhibitory activity against urease enzyme, suggesting their potential in therapeutic applications (Nazir et al., 2018).